Cas no 1261475-85-7 (3-(Difluoromethoxy)pyrazine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde
• CAS No: 1261475-85-7
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• CID: 4823648
• Update Time: 2025-11-01

3-(Difluoromethoxy)pyrazine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde

• Inchi： 1S/C6H4F2N2O2/c7-6(8)12-5-4(3-11)9-1-2-10-5/h1-3,6H
• InChI Key： KFDVYAVFOUAUOJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=NC=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.8
• Topological Polar Surface Area: 52.1

Additional information on 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde

Introduction to 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde (CAS No. 1261475-85-7)

3-(Difluoromethoxy)pyrazine-2-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1261475-85-7, features a pyrazine core substituted with a difluoromethoxy group at the 3-position and an aldehyde functionality at the 2-position. Such structural motifs are highly valued in the design of bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde lies in its potential as a key intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities. The presence of both the difluoromethoxy and aldehyde groups provides multiple sites for chemical modification, making this compound a versatile building block for drug discovery programs. Recent advancements in medicinal chemistry have highlighted the role of fluorinated heterocycles in enhancing metabolic stability, lipophilicity, and binding affinity, which are critical factors in optimizing drug-like properties.

In recent years, there has been a surge in research focused on pyrazine derivatives due to their broad spectrum of biological activities. Pyrazines are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The introduction of fluorine atoms into the pyrazine ring further modulates these activities by influencing electronic and steric effects. Specifically, the difluoromethoxy group is recognized for its ability to improve pharmacokinetic profiles, while the aldehyde functionality serves as a reactive handle for further derivatization.

One of the most compelling aspects of 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde is its utility in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its application in generating inhibitors of kinases and other enzymes involved in cancer progression. The aldehyde group can be readily converted into amides or hydrazones, which are common pharmacophores in drug design. Moreover, the electron-withdrawing nature of the difluoromethoxy group can enhance the reactivity of the aldehyde moiety, facilitating efficient coupling reactions with nucleophiles.

The integration of computational methods and high-throughput screening has accelerated the discovery of novel compounds derived from 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, increasing its potential for therapeutic efficacy. Additionally, fluorinated pyrazines have shown improved resistance to metabolic degradation, which is a common challenge in drug development. These attributes make 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde an attractive candidate for further exploration in preclinical studies.

Recent experimental investigations have begun to uncover new applications for this compound beyond traditional drug development. For example, researchers have explored its role as a chiral auxiliary in asymmetric synthesis, leveraging the pyrazine core for enantioselective transformations. The versatility of 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde also extends to material science applications, where fluorinated heterocycles are increasingly used to modify surface properties and enhance material performance.

The future prospects for 3-(Difluoromethoxy)pyrazine-2-carboxaldehyde are promising, with ongoing research aimed at expanding its synthetic utility and exploring new biological applications. As our understanding of fluorinated compounds grows, it is likely that this compound will play an even greater role in pharmaceutical innovation. Collaborative efforts between synthetic chemists and biologists will be essential to fully harness its potential and translate laboratory findings into tangible therapeutic benefits.